Cas no 49574-55-2 (2-(4-nitrophenyl)methyloxirane)

• Product Name: 2-(4-nitrophenyl)methyloxirane
• CAS No: 49574-55-2
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 2829012
• PubChem ID: 15181938
• Update Time: 2025-04-21

2-(4-nitrophenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(4-nitrophenyl)methyloxirane
• SCHEMBL5093206
• AKOS015995582
• EN300-1859315
• DTXSID30569731
• 49574-55-2
• 2-(4-nitrobenzyl)oxirane
• 2-(4-Nitro-benzyl)-oxirane
• 2-[(4-Nitrophenyl)methyl]oxirane
• CJVUNCSHJIZNJF-UHFFFAOYSA-N
• STL356022
• 1,2-epoxy-3-(p-nitrophenyl)propane

• Inchi： 1S/C9H9NO3/c11-10(12)8-3-1-7(2-4-8)5-9-6-13-9/h1-4,9H,5-6H2
• InChI Key： CJVUNCSHJIZNJF-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.058243149Da
• Monoisotopic Mass: 179.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.4Ų